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Cat. No.: B1678119

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxyphenisatin acetate, with the CAS number 115-33-3, is a diphenolic oxindole derivative.
Historically, it was utilized as a stimulant laxative but was later withdrawn from the market in
many countries due to concerns about potential hepatotoxicity with long-term use. It functions
as a prodrug, being deacetylated in the intestine to its active form, oxyphenisatin.[1][2][3][4] In
recent years, oxyphenisatin acetate has garnered renewed interest within the scientific
community for its potent anti-proliferative and anticancer activities, particularly against breast
cancer cell lines.[3][5][6] This has spurred further investigation into its mechanisms of action,
revealing complex cellular effects, including the induction of a cell starvation response and a
novel form of cell death known as oncosis.[2][5] This technical guide provides an in-depth
overview of its chemical properties, synthesis, and key biological mechanisms of action
relevant to drug development.

Chemical and Physical Properties

Oxyphenisatin acetate is a white to off-white crystalline solid.[3][6][7] It is characterized by its
poor solubility in water and most common organic solvents, a critical consideration for
formulation and experimental design.[7]
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Table 1: Physicochemical Properties of Oxyphenisatin

Acetate

Property Value References
[4-[3-(4-acetyloxyphenyl)-2-

IUPAC Name 0x0-1H-indol-3-yl]phenyl] [1][8]
acetate

CAS Number 115-33-3 [1131[7]

Molecular Formula C24H19NOs [11[3]

Molecular Weight 401.41 g/mol [9]

Melting Point 242 - 244 °C [3161[7]

Boiling Point 566.5 £ 50.0 °C (Predicted) [31[6]

Density 1.282 + 0.06 g/cm? (Predicted) [3][6]
White to Off-White Crystalline

Appearance [31[6]1[7]

Solid

Practically Insoluble: Water,
Ether, dilute HCISlightly
- Soluble: Alcohol, Chloroform,
Solubility Ethyl Acetate, [31141[6](71[10]
MethanolSoluble: DMSO (up

to 80 mg/mL)

Store at -20°C or in a dry,
Storage ) [31[8]
sealed container at 2-8°C.

Synthesis of Oxyphenisatin Acetate

The synthesis of oxyphenisatin acetate is a two-step process. The first step involves the acid-
catalyzed condensation of isatin with phenol to form the intermediate precursor, oxyphenisatin

(3,3-bis(4-hydroxyphenyl)indolin-2-one). The second step is the diacylation of this precursor to

yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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